1-Stearoyl-2-Arachidonoyl PC-d8
1-Stearoyl-2-Arachidonoyl PC-d8
1-Stearoyl-2-Arachidonoyl PC-d8 contains eight deuterium atoms at the 5, 6, 8, 9, 11, 12, 14, and 15 positions. It is intended for use as an internal standard for the quantification of SAPC by GC- or LC-mass spectrometry. Oxidation of phospholipids in low-density lipoprotein (LDL) generates pro-inflammatory and pro-thrombotic mediators that may play a crucial role in cardiovascular and inflammatory diseases. 1-stearoyl-2-arachidonoyl-sn-Glycero-3-phosphocholine (SAPC) is one of the major phospholipid species in LDL. Upon oxidation, SAPC that been shown to induce monocyte-endothelial interactions.
Brand Name:
Vulcanchem
CAS No.:
161922-50-5
VCID:
VC0052756
InChI:
InChI=1S/C46H84NO8P/c1-6-8-10-12-14-16-18-20-22-23-25-27-29-31-33-35-37-39-46(49)55-44(43-54-56(50,51)53-41-40-47(3,4)5)42-52-45(48)38-36-34-32-30-28-26-24-21-19-17-15-13-11-9-7-2/h14,16,20,22,25,27,31,33,44H,6-13,15,17-19,21,23-24,26,28-30,32,34-43H2,1-5H3/b16-14-,22-20-,27-25-,33-31-/t44-/m1/s1/i14D,16D,20D,22D,25D,27D,31D,33D
SMILES:
CCCCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCC=CCC=CCC=CCC=CCCCCC
Molecular Formula:
C46H76D8NO8P
Molecular Weight:
818.2
1-Stearoyl-2-Arachidonoyl PC-d8
CAS No.: 161922-50-5
Reference Standards
VCID: VC0052756
Molecular Formula: C46H76D8NO8P
Molecular Weight: 818.2
| CAS No. | 161922-50-5 |
|---|---|
| Product Name | 1-Stearoyl-2-Arachidonoyl PC-d8 |
| Molecular Formula | C46H76D8NO8P |
| Molecular Weight | 818.2 |
| IUPAC Name | [(2R)-3-octadecanoyloxy-2-[(5Z,8Z,11Z,14Z)-5,6,8,9,11,12,14,15-octadeuterioicosa-5,8,11,14-tetraenoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C46H84NO8P/c1-6-8-10-12-14-16-18-20-22-23-25-27-29-31-33-35-37-39-46(49)55-44(43-54-56(50,51)53-41-40-47(3,4)5)42-52-45(48)38-36-34-32-30-28-26-24-21-19-17-15-13-11-9-7-2/h14,16,20,22,25,27,31,33,44H,6-13,15,17-19,21,23-24,26,28-30,32,34-43H2,1-5H3/b16-14-,22-20-,27-25-,33-31-/t44-/m1/s1/i14D,16D,20D,22D,25D,27D,31D,33D |
| Standard InChIKey | PSVRFUPOQYJOOZ-WHAFDBSCSA-N |
| SMILES | CCCCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCC=CCC=CCC=CCC=CCCCCC |
| Description | 1-Stearoyl-2-Arachidonoyl PC-d8 contains eight deuterium atoms at the 5, 6, 8, 9, 11, 12, 14, and 15 positions. It is intended for use as an internal standard for the quantification of SAPC by GC- or LC-mass spectrometry. Oxidation of phospholipids in low-density lipoprotein (LDL) generates pro-inflammatory and pro-thrombotic mediators that may play a crucial role in cardiovascular and inflammatory diseases. 1-stearoyl-2-arachidonoyl-sn-Glycero-3-phosphocholine (SAPC) is one of the major phospholipid species in LDL. Upon oxidation, SAPC that been shown to induce monocyte-endothelial interactions. |
| Synonyms | SAPC-d8;1-Stearoyl-2-Arachidonoyl Phosphatidylcholine-d8 |
| Reference | 1.Milne, G.L.,Seal, J.R.,Havrilla, C.M., et al. Identification and analysis of products formed from phospholipids in the free radical oxidation of human low density lipoproteins. Journal of Lipid Research 46, 307-319 (2005). |
| PubChem Compound | 71684675 |
| Last Modified | Nov 11 2021 |
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